Cas no 7166-64-5 (3-Methoxybenzenemethanethiol)
3-Methoxybenzenemethanethiol structure
Product Name:3-Methoxybenzenemethanethiol
CAS No:7166-64-5
MF:C8H10OS
MW:154.229401111603
MDL:MFCD09812092
CID:1016523
PubChem ID:10749403
Update Time:2025-04-20
3-Methoxybenzenemethanethiol Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxybenzenemethanethiol
- (3-methoxyphenyl)methanethiol
- SCHEMBL1145617
- CS-0455200
- DUHBAVSWWIYBDM-UHFFFAOYSA-N
- DTXSID60444264
- BS-13197
- Benzenemethanethiol, 3-methoxy-
- AKOS000169220
- EN300-60645
- 7166-64-5
-
- MDL: MFCD09812092
- Inchi: 1S/C8H10OS/c1-9-8-4-2-3-7(5-8)6-10/h2-5,10H,6H2,1H3
- InChI Key: DUHBAVSWWIYBDM-UHFFFAOYSA-N
- SMILES: SCC1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 154.04523611g/mol
- Monoisotopic Mass: 154.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 10.2Ų
Experimental Properties
- Density: 1.072
- Boiling Point: 247 ºC
- Flash Point: 103 ºC
3-Methoxybenzenemethanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR51960-250mg |
(3-Methoxyphenyl)methanethiol |
7166-64-5 | 95% | 250mg |
£195.00 | 2025-02-20 | |
| Apollo Scientific | OR51960-1g |
(3-Methoxyphenyl)methanethiol |
7166-64-5 | 95% | 1g |
£495.00 | 2025-02-20 | |
| abcr | AB434770-1 g |
(3-Methoxyphenyl)methanethiol |
7166-64-5 | 1g |
€594.40 | 2023-07-18 | ||
| abcr | AB434770-5 g |
(3-Methoxyphenyl)methanethiol |
7166-64-5 | 5g |
€1,373.40 | 2023-07-18 | ||
| eNovation Chemicals LLC | D682279-1g |
Benzenemethanethiol, 3-methoxy- |
7166-64-5 | 95% | 1g |
$295 | 2024-08-03 | |
| Key Organics Ltd | BS-13197-100MG |
(3-methoxyphenyl)methanethiol |
7166-64-5 | >95% | 100mg |
£229.26 | 2023-09-08 | |
| Key Organics Ltd | BS-13197-1G |
(3-methoxyphenyl)methanethiol |
7166-64-5 | >95% | 1g |
£392.00 | 2023-09-08 | |
| Key Organics Ltd | BS-13197-5G |
(3-methoxyphenyl)methanethiol |
7166-64-5 | >95% | 5g |
£1137.00 | 2023-09-08 | |
| Key Organics Ltd | BS-13197-10G |
(3-methoxyphenyl)methanethiol |
7166-64-5 | >95% | 10g |
£1672.00 | 2023-09-08 | |
| Enamine | EN300-60645-0.05g |
(3-methoxyphenyl)methanethiol |
7166-64-5 | 95% | 0.05g |
$65.0 | 2023-02-13 |
3-Methoxybenzenemethanethiol Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
7166-64-5 (3-Methoxybenzenemethanethiol) Related Products
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- 34106-64-4(Benzene, 1,1'-[thiobis(methylene)]bis[4-methoxy-)
- 64930-95-6((3-phenoxyphenyl)methanethiol)
- 66793-24-6(1,3-BENZENEDIMETHANETHIOL, 5-METHOXY-2-METHYL-)
- 7344-22-1(BENZENEMETHANETHIOL, 4,4'-OXYBIS-)
- 24807-52-1(3-Methoxybenzyl methyl sulfide)
- 6258-60-2(p-Methoxybenzylmercaptan)
- 89030-40-0(1-Naphthalenemethanethiol,6-methoxy-)
- 54810-59-2((3,4-dimethoxyphenyl)methanethiol)
- 5925-86-0(1-METHOXY-4-[(METHYLSULFANYL)METHYL]BENZENE)
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